Cas no 73340-78-0 (Adenosine, 8-phenyl-)

• Product Name: Adenosine, 8-phenyl-
• CAS No: 73340-78-0
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 575386
• PubChem ID: 336708
• Update Time: 2025-04-19

Adenosine, 8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-phenyl-
• 2-(6-amino-8-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-(6-amino-8-phenyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 8-Phenyl-adenosin
• 8-phenyl-adenosine
• 8-Phenyladenosine
• AC1L7K6S
• CHEBI:297687
• NCI60_003146
• NSC351730
• DTXSID50319917
• CHEMBL332282
• (2R,3R,4S,5R)-2-(6-amino-8-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• MLS003389481
• SMR002049131
• 73340-78-0
• NSC-351730

• Inchi： 1S/C16H17N5O4/c17-13-10-15(19-7-18-13)21(14(20-10)8-4-2-1-3-5-8)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,18,19)
• InChI Key： VPKLCUYVISQZJY-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2=C(C(N)=NC=N2)N=C1C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 343.12821
• Monoisotopic Mass: 343.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 722.2°C at 760 mmHg
• Flash Point: 390.6°C
• Refractive Index: 1.816
• PSA: 139.54
• LogP: 0.26820